5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19FN4O2/c1-15-2-4-16(5-3-15)20-25-19(14-24)22(29-20)27-12-10-26(11-13-27)21(28)17-6-8-18(23)9-7-17/h2-9H,10-13H2,1H3
• InChI Key: IKZCBUFHOCRGPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)F)C#N
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol

Description

5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile, also known as FBO-Pip, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The synthesis of related compounds often involves condensation reactions, as demonstrated in the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate. This process utilizes carbamimide and 3-fluorobenzoic acid, along with other reagents under basic conditions (Sanjeevarayappa et al., 2015).
• Crystallographic Studies : X-ray diffraction studies provide valuable insights into the molecular structure of these compounds, as seen in various studies on similar molecules (Faizi et al., 2016).

Biological Activities

• Antimicrobial and Anthelmintic Activities : Certain analogues exhibit in vitro antibacterial and anthelmintic activities, although their effectiveness varies. For example, compounds with similar structural features have shown moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
• Receptor Binding : Some derivatives of related oxazole compounds have been investigated for their binding affinity to cannabinoid receptors, indicating potential applications in neurochemical research (Spencer et al., 2012).